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Compound of Interest

Compound Name: CORM-401

Cat. No.: B15614651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed procedures for the proper

disposal of CORM-401, a carbon monoxide-releasing molecule. Adherence to these guidelines

is essential to ensure laboratory safety and proper chemical handling. CORM-401 is an

oxidant-sensitive manganese-based compound that can release toxic carbon monoxide (CO)

gas, necessitating careful management during its use and disposal.[1][2]

Key Safety and Handling Information
CORM-401 is a solid, typically a light yellow to dark yellow powder, that is soluble in DMSO. It

is known to be relatively stable in solution but will release carbon monoxide, a colorless and

odorless toxic gas, especially in the presence of oxidants or CO acceptors like heme proteins.

[1][3] The release of CO can be accelerated by substances such as hydrogen peroxide (H₂O₂).

[1][3] Due to the release of toxic CO gas, all handling of CORM-401 and its waste must be

conducted in a well-ventilated chemical fume hood.[4][5] Appropriate personal protective

equipment (PPE), including safety goggles, lab coats, and gloves, must be worn at all times.

Quantitative Data on CORM-401
The following table summarizes key quantitative data for CORM-401.
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Property Value Source

Molecular Formula C₈H₆MnNO₆S₂ [1]

Molecular Weight 331.20 g/mol [1]

Appearance
Light yellow to dark yellow

powder

Solubility Soluble in DMSO (10 mg/mL)

CO Release
Up to 3.2 moles of CO per

mole of CORM-401
[3]

Stability in PBS (1 mM)
0.33 mol eq of CO loss after 4

hours

Half-life (in presence of

myoglobin)
0.8 minutes

Experimental Protocol for Proper Disposal
This protocol outlines a step-by-step procedure for the safe neutralization and disposal of

CORM-401 waste. The principle of this procedure is to induce the complete release of CO in a

controlled environment and then manage the remaining non-gaseous waste as a heavy metal-

containing solution.

Materials:

CORM-401 waste solution

3% Hydrogen Peroxide (H₂O₂) solution

Sodium hydroxide (NaOH) or hydrochloric acid (HCl) for pH adjustment (if necessary)

Large beaker or flask

Stir plate and stir bar

pH paper or pH meter
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Appropriate waste container for heavy metal waste

Procedure:

Work in a Chemical Fume Hood: Ensure the entire procedure is performed in a certified and

properly functioning chemical fume hood to safely vent the released carbon monoxide gas.

Dilution of Waste: Dilute the CORM-401 waste solution with a suitable solvent (e.g., water or

the original solvent used in the experiment) in a large beaker or flask. This helps to control

the reaction rate.

Initiate CO Release with Oxidant: While stirring the diluted waste solution, slowly add a 3%

solution of hydrogen peroxide. The addition of an oxidant will accelerate the release of

carbon monoxide from the CORM-401.[1][3] It is recommended to add the H₂O₂ solution

dropwise to manage the rate of gas evolution.

Allow for Complete Gas Release: Continue stirring the solution in the fume hood for a

sufficient period (e.g., several hours or overnight) to ensure that all the carbon monoxide has

been released.

Neutralization of the Remaining Solution: After ensuring complete CO release, check the pH

of the remaining solution. Neutralize the solution to a pH between 6 and 8 by adding small

amounts of sodium hydroxide (if acidic) or hydrochloric acid (if basic).

Collection of Heavy Metal Waste: The remaining solution contains manganese and other

decomposition products. This solution should be collected in a designated hazardous waste

container for heavy metals.

Labeling and Final Disposal: Clearly label the waste container as "Hazardous Waste:

Contains Manganese." Dispose of the container through your institution's hazardous waste

management program.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of CORM-401.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15614651?utm_src=pdf-body
https://www.benchchem.com/product/b15614651?utm_src=pdf-body
https://www.medkoo.com/products/12994
https://www.researchgate.net/publication/287977010_Vascular_and_angiogenic_activities_of_CORM-401_an_oxidant-sensitive_CO-releasing_molecule
https://www.benchchem.com/product/b15614651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Neutralization & CO Release

Final Disposal

CORM-401 Waste
(in original solvent)

Work in a Certified
Chemical Fume Hood

Safety First

Dilute Waste with
Suitable Solvent

Slowly Add 3% H₂O₂

Solution while Stirring

Controlled Reaction

Allow for Complete
CO Gas Release

(several hours/overnight)

Gas Evolution

Neutralize Solution pH
(6.0-8.0)

Collect as Heavy
Metal Waste

Label Waste Container
'Hazardous Waste: Manganese'

Dispose via Institutional
Hazardous Waste Program

Final Step

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of CORM-401.
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By following these procedures, researchers can mitigate the risks associated with CORM-401
and ensure its safe handling and disposal in the laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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